3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C19H21NO4/c1-11(2)20-15-8-6-5-7-14(15)19(23,18(20)22)9-16(21)17-12(3)10-24-13(17)4/h5-8,10-11,23H,9H2,1-4H3
• InChI Key: YSXWGPZDJOVFMX-UHFFFAOYSA-N
• SMILES: CC1=COC(=C1C(=O)CC2(C3=CC=CC=C3N(C2=O)C(C)C)O)C

Description

3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, also known as L-732,138, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been shown to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway, which is a key regulator of inflammation and immune response. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. This compound has also been shown to induce apoptosis in cancer cells and inhibit the replication of viruses. In addition, 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been reported to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. This compound has also been extensively studied for its various biological activities, making it a useful tool for investigating the mechanisms of inflammation, cancer, and viral infection. However, one of the limitations of using 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of research is the investigation of the mechanisms underlying the neuroprotective effects of 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases warrants further investigation.

Synthesis Methods

The synthesis of 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one involves several steps, starting from the reaction of 2,4-dimethyl-3-furoic acid with ethyl chloroacetate to form ethyl 2-(2,4-dimethyl-3-furyl)-2-oxoacetate. This intermediate is then reacted with isopropylamine to form 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. This compound has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. In addition, 3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been reported to have anti-viral effects against several viruses, including HIV-1 and herpes simplex virus.